Cas no 2137867-59-3 (5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one)
5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1077596
- 5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one
- 2137867-59-3
- 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C10H13BrN2O/c1-2-13-6-12-9(7-4-3-5-7)8(11)10(13)14/h6-7H,2-5H2,1H3
- InChI Key: MQHVBSJIELILQS-UHFFFAOYSA-N
- SMILES: BrC1C(N(CC)C=NC=1C1CCC1)=O
Computed Properties
- Exact Mass: 256.02113g/mol
- Monoisotopic Mass: 256.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.7Ų
5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077596-0.05g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 0.05g |
$1247.0 | 2023-10-28 | |
| Enamine | EN300-1077596-0.1g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 0.1g |
$1307.0 | 2023-10-28 | |
| Enamine | EN300-1077596-0.25g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 0.25g |
$1366.0 | 2023-10-28 | |
| Enamine | EN300-1077596-0.5g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 0.5g |
$1426.0 | 2023-10-28 | |
| Enamine | EN300-1077596-1.0g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 1g |
$1485.0 | 2023-06-10 | ||
| Enamine | EN300-1077596-2.5g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 2.5g |
$2912.0 | 2023-10-28 | |
| Enamine | EN300-1077596-5.0g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 5g |
$4309.0 | 2023-06-10 | ||
| Enamine | EN300-1077596-10.0g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 10g |
$6390.0 | 2023-06-10 | ||
| Enamine | EN300-1077596-1g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 1g |
$1485.0 | 2023-10-28 | |
| Enamine | EN300-1077596-5g |
5-bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one |
2137867-59-3 | 95% | 5g |
$4309.0 | 2023-10-28 |
5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one
Research Brief on 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one (CAS: 2137867-59-3): Recent Advances and Applications
The compound 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one (CAS: 2137867-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its dihydropyrimidinone core, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its synthetic pathways, structural modifications, and therapeutic potential, positioning it as a key candidate for further investigation.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The research team synthesized a series of analogs, including 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one, and evaluated their inhibitory activity against CDK2 and CDK4. The results demonstrated potent inhibition (IC50 values in the nanomolar range) and selectivity over other kinases, suggesting its potential as a lead compound for cancer therapy.
Further investigations into the compound's mechanism of action revealed its ability to induce apoptosis in cancer cells by disrupting the phosphorylation of retinoblastoma (Rb) protein, a downstream target of CDKs. In vitro studies using human breast cancer cell lines (MCF-7 and MDA-MB-231) showed dose-dependent cytotoxicity, with minimal effects on non-cancerous cells. These findings underscore the compound's therapeutic window and safety profile, which are critical for clinical translation.
In addition to its anticancer properties, 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one has been explored for its applications in neurodegenerative diseases. A 2024 preprint on bioRxiv reported its neuroprotective effects in a murine model of Parkinson's disease, where it attenuated oxidative stress and mitochondrial dysfunction. The study attributed these effects to the compound's ability to modulate the Nrf2/ARE pathway, a key regulator of cellular antioxidant responses.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and scalability of 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one production. A novel one-pot multicomponent reaction (MCR) protocol, published in Organic Letters, achieved an 85% yield using cyclobutanecarboxaldehyde, ethyl acetoacetate, and bromine as key reagents. This method not only simplifies the synthesis but also reduces the environmental footprint by minimizing waste generation.
Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural optimization or formulation strategies to enhance its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.
In conclusion, 5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one (CAS: 2137867-59-3) represents a versatile scaffold with broad therapeutic potential. Its dual applications in oncology and neurology, coupled with advances in synthetic methodologies, make it a compelling subject for future research. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock its full potential and bring it closer to clinical application.
2137867-59-3 (5-Bromo-6-cyclobutyl-3-ethyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)